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Compound of Interest

Compound Name: Einecs 250-770-9

Cat. No.: B15183069 Get Quote

For Immediate Reference by Laboratory Professionals

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for the handling of Glutaraldehyde (Einecs 250-
770-9). Adherence to these guidelines is critical for ensuring the safety of all laboratory

personnel.

Occupational Exposure Limits
Glutaraldehyde vapor can cause irritation to the eyes, skin, and respiratory system.[1] It is

crucial to maintain workplace exposure below established limits.
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Issuing Organization Exposure Limit Type Limit Value

NIOSH (National Institute for

Occupational Safety and

Health)

Recommended Exposure Limit

(REL) - Ceiling
0.2 ppm

ACGIH (American Conference

of Governmental Industrial

Hygienists)

Threshold Limit Value (TLV) -

Ceiling
0.05 ppm

Cal/OSHA (California Division

of Occupational Safety and

Health)

Ceiling Limit 0.2 ppm

UK HSE (Health and Safety

Executive)

Workplace Exposure Limit

(WEL)

0.05 ppm (8-hour and 15-

minute average)

Personal Protective Equipment (PPE) Protocol
A systematic approach to selecting and using PPE is vital to minimize exposure to

Glutaraldehyde. The following flowchart outlines the decision-making process for appropriate

PPE selection.
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Exposure Assessment

PPE Selection

Verification & Use

Start: Handling Glutaraldehyde

Assess Potential for
Skin/Eye Contact or Inhalation

Hand Protection:
Nitrile or Butyl Rubber Gloves

Skin Contact
Potential

Eye/Face Protection:
Splash-proof Goggles or Face Shield

Splash
Potential

Body Protection:
Lab Coat or Apron

Contamination
Potential

Respiratory Protection:
(If ventilation is inadequate)

NIOSH-approved Respirator with
Organic Vapor Cartridges

Inhalation
Potential

Inspect PPE for Integrity

Don and Doff PPE Correctly

End: Procedure Complete

Click to download full resolution via product page

Caption: PPE selection workflow for handling Glutaraldehyde.

Operational Plan: Safe Handling Procedures
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To minimize exposure to Glutaraldehyde, the following operational procedures must be

followed:

Ventilation: Always handle Glutaraldehyde in well-ventilated areas.[2][3][4] A local exhaust

ventilation system, such as a fume hood, is highly recommended to control vapor.[4] A

minimum air exchange rate of 10 air changes per hour is advised for rooms where

Glutaraldehyde is used.[3][5]

Container Management: Keep Glutaraldehyde solutions in closed containers with tight-fitting

lids when not in use to minimize vapor release.[5][6] Store these containers in a cool, secure,

and clearly labeled area.[3][6]

Transfer and Mixing: When transferring or pouring Glutaraldehyde solutions, do so carefully

to avoid splashing.[6] The use of safety nozzles can further reduce the risk of spills.[6]

Personal Hygiene: If skin contact occurs, immediately wash the affected area with soap and

water for at least 15 minutes.[3] Contaminated clothing should be removed promptly and

laundered before reuse.[3]

Spill Management: In the event of a spill, restrict access to the area. Personnel involved in

the cleanup should wear appropriate PPE. The spill should be neutralized and collected for

proper disposal. After cleanup, the area should be thoroughly rinsed with water.[3]

Disposal Plan
Proper disposal of Glutaraldehyde waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Consult Local Regulations: Before disposal, always check with your local Publicly Owned

Treatment Works (POTW) to determine if Glutaraldehyde solutions can be disposed of in the

sanitary sewer system.[7][8] Some jurisdictions may prohibit this or require neutralization

prior to disposal.[7]

Neutralization: If required, Glutaraldehyde can be neutralized. Glycine-based neutralizers are

a common and effective option.[7][8] For example, 25 grams of glycine can be used to

neutralize one gallon of CIDEX OPA Solution (a glutaraldehyde-based disinfectant) with a

recommended neutralization time of at least one hour.[7]
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Sewer Disposal: If permitted by local regulations, neutralized or dilute Glutaraldehyde

solutions may be poured down the drain with copious amounts of cold water.[3][7]

Glutaraldehyde should not be disposed of in septic systems.[3]

Container Disposal: Empty Glutaraldehyde containers should be rinsed with water before

being discarded as normal waste, in accordance with the product label instructions.[3]

Hazardous Waste: Spent, unneutralized Glutaraldehyde is considered hazardous waste and

must be disposed of accordingly, potentially through a professional hazardous waste

contractor.[8] Diluting Glutaraldehyde with water is not a substitute for proper treatment and

is prohibited.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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